Cas no 41959-36-8 (Quinoxaline, 1,2,3,4-tetrahydro-5-nitro- (9CI))

• Product Name: Quinoxaline, 1,2,3,4-tetrahydro-5-nitro- (9CI)
• CAS No: 41959-36-8
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 927585
• PubChem ID: 21826387
• Update Time: 2025-04-19

Quinoxaline, 1,2,3,4-tetrahydro-5-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 1,2,3,4-tetrahydro-5-nitro- (9CI)
• 5-nitro-1,2,3,4-tetrahydroquinoxaline
• SCHEMBL9501421
• 41959-36-8
• DTXSID40618527

• Inchi： 1S/C8H9N3O2/c12-11(13)7-3-1-2-6-8(7)10-5-4-9-6/h1-3,9-10H,4-5H2
• InChI Key： MOSZQDFXODVKPF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1NCCN2)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.9Ų